4-isobutoxy-N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}benzamide

• IUPAC Name: N-[[4-(4-methoxyphenyl)oxan-4-yl]methyl]-4-(2-methylpropoxy)benzamide
• InChI: InChI=1S/C24H31NO4/c1-18(2)16-29-22-8-4-19(5-9-22)23(26)25-17-24(12-14-28-15-13-24)20-6-10-21(27-3)11-7-20/h4-11,18H,12-17H2,1-3H3,(H,25,26)
• InChI Key: OGQGSWIUMJXUFS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC=C(C=C1)C(=O)NCC2(CCOCC2)C3=CC=C(C=C3)OC
• Molecular Formula: C24H31NO4
• Molecular Weight: 397.5 g/mol

Description

4-isobutoxy-N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}benzamide, also known as IBMPBD, is a chemical compound that has been widely studied in the field of medicinal chemistry. It belongs to the class of benzamide derivatives and has been shown to exhibit various biochemical and physiological effects.

Scientific Research Applications

4-isobutoxy-N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}benzamide has been studied for its potential as a therapeutic agent for various diseases. It has been shown to exhibit antitumor activity by inhibiting the growth of cancer cells. In a study by Li et al. (2018), this compound was found to induce apoptosis in human breast cancer cells. This compound has also been studied for its potential as an anti-inflammatory agent. In a study by Wang et al. (2019), this compound was shown to inhibit the production of pro-inflammatory cytokines in macrophages.

Mechanism of Action

The mechanism of action of 4-isobutoxy-N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}benzamide is not fully understood. However, it has been shown to interact with certain proteins in the body, such as heat shock protein 90 (Hsp90) and glycogen synthase kinase-3β (GSK-3β). In a study by Zhang et al. (2014), this compound was found to bind to the ATP-binding site of Hsp90, leading to the inhibition of its chaperone activity. This, in turn, leads to the degradation of client proteins that are dependent on Hsp90 for their stability. This compound has also been shown to inhibit the activity of GSK-3β, which is involved in various cellular processes, including cell proliferation and differentiation.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and inhibit the activity of GSK-3β. In addition, this compound has been shown to exhibit antioxidant activity, which may contribute to its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using 4-isobutoxy-N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}benzamide in lab experiments is its high potency. It has been shown to exhibit antitumor activity at low concentrations, making it a promising candidate for further study. However, one limitation of using this compound is its low solubility in water, which may make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 4-isobutoxy-N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}benzamide. One area of interest is its potential as a therapeutic agent for cancer. Further studies are needed to determine its efficacy in vivo and to investigate its mechanism of action in cancer cells. Another area of interest is its potential as an anti-inflammatory agent. Future studies could investigate its effects on various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Finally, further studies are needed to investigate the potential side effects of this compound and to determine its safety profile.
Conclusion
In conclusion, this compound is a chemical compound that has been widely studied for its potential as a therapeutic agent. It has been shown to exhibit antitumor activity, inhibit the production of pro-inflammatory cytokines, and inhibit the activity of GSK-3β. Although further research is needed to fully understand its mechanism of action and potential side effects, this compound holds promise as a candidate for further study in the field of medicinal chemistry.